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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884

Audience: Researchers, scientists, and drug development professionals.
Core Subiject: Boiling and Melting Point of 1-Butyl-2-methylbenzene (o-Butyltoluene)

This technical guide provides a detailed overview of the boiling and melting points of 1-butyl-2-
methylbenzene. Due to the limited availability of specific experimental data for the isolated 1-
butyl-2-methylbenzene isomer, this document includes data for a mixture of butyltoluene
isomers and related compounds to provide a comprehensive physicochemical context.
Additionally, standardized experimental protocols for determining these thermal properties are
outlined.

Data Presentation: Thermal Properties of
Butyltoluene Isomers

The following table summarizes the available boiling and melting point data for butyltoluene
and its isomers. The data for "Butyltoluene (mixed isomers)" provides a likely range for 1-butyl-
2-methylbenzene.
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Melting / Freezing

Compound CAS Number Boiling Point (°C) .
Point (°C)

Butyltoluene (mixed
) 27458-20-4 189-192 -62
isomers)
1-tert-Butyl-2-

1074-92-6 ~200 -50.32
methylbenzene
4-tert-Butyltoluene 98-51-1 Not Specified -52

Note: The boiling and freezing points for "Butyltoluene (mixed isomers)" are sourced from the
CAMEO Chemicals database and represent a valuable reference for the expected properties of
1-butyl-2-methylbenzene.[1] Data for other isomers are provided for comparative purposes.[2]

[3]

Experimental Protocols

The determination of boiling and melting points is fundamental to the characterization of a
chemical substance. The following are detailed methodologies for these key experiments.

1. Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid state at
atmospheric pressure. For pure crystalline compounds, this occurs over a narrow temperature
range.

e Apparatus:

[¢]

Melting point apparatus (e.g., Mel-Temp or similar digital device)

[¢]

Capillary tubes (sealed at one end)

o

Thermometer (calibrated)

o

Sample of the substance

e Procedure:
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Sample Preparation: A small amount of the finely powdered, dry sample is packed into the
sealed end of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be
used to approach the expected melting point. Within 15-20°C of the anticipated melting
point, the heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid
crystal liquefies is recorded as the end of the melting range. For a pure substance, this
range should be narrow (typically <1°C).

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

e Apparatus:

[¢]

[e]

o

[¢]

[¢]

Small test tube or fusion tube

Capillary tube (sealed at one end)
Thermometer (calibrated)

Heating bath (e.g., oil bath) or a Thiele tube

Beaker and heating source (if using an oil bath)

e Procedure (Micro Method):

[e]

Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test
tube.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped and suspended in a
heating bath or a Thiele tube.

o Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary
tube will slowly bubble out.

o Observation: Upon reaching the boiling point, a continuous and rapid stream of bubbles
will emerge from the capillary tube.

o Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to
cool slowly. The temperature at which the bubbling ceases and the liquid just begins to
enter the capillary tube is recorded as the boiling point. This is the point where the external
pressure equals the vapor pressure of the liquid.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination and
verification of the boiling and melting points of a chemical compound like 1-butyl-2-
methylbenzene.
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Phase 1: Sample Preparation & Purity Analysis

Synthesis or Procurement of
1-Butyl-2-methylbenzene

'

Purification
(e.g., Distillation, Chromatography)

'

Purity Analysis
(GC-MS, NMR)

Phise 2: Physical Property Determinatio

Melting Point Determination Boiling Point Determination
(Capillary Method) (Micro Method / Thiele Tube)

Phase 3: %ata Verification & Eieporting

Record Experimental Values
(Temperature Range)

'

Comparison with
Literature/Database Values

:

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 1-butyl-2-methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b043884?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chris/BUE.pdf
https://www.smolecule.com/products/s702926
https://www.thegoodscentscompany.com/data/rw1207291.html
https://www.benchchem.com/product/b043884#boiling-point-and-melting-point-of-1-butyl-2-methylbenzene
https://www.benchchem.com/product/b043884#boiling-point-and-melting-point-of-1-butyl-2-methylbenzene
https://www.benchchem.com/product/b043884#boiling-point-and-melting-point-of-1-butyl-2-methylbenzene
https://www.benchchem.com/product/b043884#boiling-point-and-melting-point-of-1-butyl-2-methylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043884?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

